Cas no 2034570-11-9 (N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034570-11-9
• MF: C₁₄H₁₅N₅O₅S
• MW: 365.364401102066
• CID: 6463100
• PubChem ID: 119105903
• Update Time: 2025-07-09

N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• AKOS026699798
• F6562-9510
• 2034570-11-9
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C14H15N5O5S/c1-25(22,23)19-7-6-18(14(19)21)13(20)17-9-10-12(16-5-4-15-10)11-3-2-8-24-11/h2-5,8H,6-7,9H2,1H3,(H,17,20)
• InChI Key： JPLWNGQVUHOIFX-UHFFFAOYSA-N
• SMILES： S(C)(N1C(N(C(NCC2C(C3=CC=CO3)=NC=CN=2)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 365.07938977g/mol
• Monoisotopic Mass: 365.07938977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 134Ų

Additional information on N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

N-{3-(Furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2034570-11-9, known as N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazine ring substituted with a furan moiety and an imidazolidine ring with a methanesulfonyl group. These structural elements contribute to its potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new therapeutic agents. The presence of the furan ring, a five-membered aromatic structure, introduces electronic properties that can enhance the molecule's reactivity and selectivity. Similarly, the imidazolidine ring, a five-membered amide-containing structure, is known for its stability and ability to form hydrogen bonds, making it a valuable component in bioactive molecules. The methanesulfonyl group further enhances the molecule's functionality by introducing a strong electron-withdrawing effect, which can modulate its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored its role in inhibiting specific enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can selectively target protein kinases, which are often overexpressed in cancer cells. This selectivity could lead to the development of more effective and less toxic anticancer therapies.

In addition to its medicinal applications, N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide has also been investigated for its potential in materials science. Its rigid structure and ability to form supramolecular assemblies make it a candidate for use in self-healing polymers and advanced coatings. Recent experiments have demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical properties and resistance to environmental factors such as UV radiation and moisture.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazine ring through cyclization reactions and the subsequent attachment of the furan and imidazolidine moieties. Researchers have optimized these steps by employing catalytic systems that enhance reaction efficiency while minimizing side reactions.

Despite its potential, the use of N-{3-(furan-2-yl)pyrazin-2-ylmethyl}-3-methanesulfonyl-2 oxoimidazolidine 1 carboxamide is not without challenges. One concern is its stability under physiological conditions, which could affect its bioavailability if used as a drug candidate. To address this, ongoing studies are focused on modifying the molecule's structure to improve its solubility and half-life without compromising its bioactivity.

In conclusion, N-{3-(furan 2 yl)pyrazin 2 ylmethyl} 3 methanesulfonyl 2 oxoimidazolidine 1 carboxamide represents a significant advancement in the field of organic synthesis. Its unique structural features and versatile applications make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both medicinal chemistry and materials science.